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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and
molecular weight of HFE-356mmz, a fluorinated ether with growing importance in various
scientific and industrial applications. This document is intended for researchers, scientists, and
drug development professionals who require a detailed understanding of this compound's
fundamental physicochemical properties.

Introduction to HFE-356 mmz

HFE-356mmz, a hydrofluoroether, is recognized for its unique properties, including high
thermal stability and specific solvency characteristics.[1] Its chemical designation is 1,1,1,3,3,3-
hexafluoro-2-methoxypropane.[2][3][4][5][6] This compound is also known by its CAS Registry
Number 13171-18-1.[1][2] HFE-356mmz is a colorless and odorless liquid and is considered an
important fine chemical in the fluorine-containing sector.[1][7] Its applications are diverse,
ranging from a cooling medium for electronic devices to a key component in the synthesis of
inhalation anesthetics.[1][7]
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Chemical Identity and Structure

A thorough understanding of the chemical structure of HFE-356mmz is fundamental to
appreciating its reactivity, physical properties, and potential applications.

Nomenclature and Formula

The systematic name for HFE-356mmz is 1,1,1,3,3,3-hexafluoro-2-methoxypropane, as
defined by the International Union of Pure and Applied Chemistry (IUPAC).[4] This name
precisely describes the arrangement of atoms within the molecule.

The molecular formula for HFE-356mmz is C4H4F60.[1][2][4] This formula indicates that each
molecule is composed of four carbon atoms, four hydrogen atoms, six fluorine atoms, and one
oxygen atom.

Structural Elucidation

The structural formula of HFE-356mmz reveals a central propane backbone where the second
carbon atom is bonded to a methoxy group (-OCHS3) and two trifluoromethyl groups (-CF3). The
Simplified Molecular-Input Line-Entry System (SMILES) representation for this structure is
COC(C(R)(F)F)C(F)(F)F.[4]

The following diagram, generated using the DOT language, illustrates the chemical structure of
HFE-356mmz, showing the connectivity of the atoms.

Chemical structure of HFE-356mmz.

Molecular Weight

The molecular weight of a compound is a critical parameter in stoichiometry, analytical
chemistry, and the formulation of chemical products.

Calculated Molecular Weight

The molecular weight of HFE-356mmz can be calculated from its molecular formula
(C4H4F60) and the atomic weights of its constituent elements.
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Atomic Weight Total Weight (

Element Symbol Count

(g/mol) g/mol )
Carbon C 4 12.011 48.044
Hydrogen H 4 1.008 4.032
Fluorine F 6 18.998 113.988
Oxygen @) 1 15.999 15.999
Total 182.063

Based on these calculations, the molecular weight of HFE-356mmz is approximately 182.06
g/mol .[1][3][4] Some sources may round this value to 182.07 g/mol .[2]

Physicochemical Properties Summary

The following table summarizes the key identification and physicochemical properties of HFE-
356mmz.

Property Value
Chemical Name 1,1,1,3,3,3-hexafluoro-2-methoxypropane
Synonyms HFE-356mmz, Hexafluoroisopropyl methyl ether
CAS Number 13171-18-1
Molecular Formula C4H4F60
Molecular Weight 182.06 g/mol
Appearance Colorless liquid
Odor Odorless
Conclusion

This technical guide has detailed the chemical structure and molecular weight of HFE-356mmz.
A precise understanding of its molecular architecture and mass is essential for its effective and
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safe use in research and development. The provided information, including its IUPAC name,
molecular formula, and structural representation, serves as a foundational reference for
scientists and professionals working with this versatile fluorinated compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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